Cas no 13206-11-6 (4-ethyl-4-phenylimidazolidine-2-thione)

• Product Name: 4-ethyl-4-phenylimidazolidine-2-thione
• CAS No: 13206-11-6
• MF: C₁₁H₁₄N₂S
• MW: 206.307260990143
• CID: 1229912
• PubChem ID: 3032606
• Update Time: 2025-04-20

4-ethyl-4-phenylimidazolidine-2-thione Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-4-phenylimidazolidine-2-thione
• 2-IMIDAZOLIDINETHIONE, 4-ETHYL-4-PHENYL-
• BRN 0880652
• 5-24-02-00528 (Beilstein Handbook Reference)
• 4-Ethyl-4-phenyl-2-imidazolidinethione
• 13206-11-6
• DTXSID10927517
• AKOS024328744
• 5-Ethyl-5-phenyl-4,5-dihydro-1H-imidazole-2-thiol

• Inchi： 1S/C11H14N2S/c1-2-11(8-12-10(14)13-11)9-6-4-3-5-7-9/h3-7H,2,8H2,1H3,(H2,12,13,14)
• InChI Key： RUJRFVXLDUKDFV-UHFFFAOYSA-N
• SMILES： S=C1NCC(C2C=CC=CC=2)(CC)N1

Computed Properties

• Exact Mass: 206.08792
• Monoisotopic Mass: 206.087769
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2
• XLogP3: 2

Experimental Properties

• Density: 1.18
• Boiling Point: 307.7°C at 760 mmHg
• Flash Point: 139.9°C
• Refractive Index: 1.631
• PSA: 24.06